Cas no 1805546-24-0 (2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide)

• Product Name: 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide
• CAS No: 1805546-24-0
• MF: C₇H₇F₂IN₂O₃S
• MW: 364.108359575272
• CID: 4892913
• Update Time: 2025-10-31

2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide

• Inchi： 1S/C7H7F2IN2O3S/c1-15-3-2-4(16(11,13)14)7(10)12-5(3)6(8)9/h2,6H,1H3,(H2,11,13,14)
• InChI Key： AUDACIWMSGWDNW-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)OC)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 0.7
• Topological Polar Surface Area: 90.7

Additional information on 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide

2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1805546-24-0, known as 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide, is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and material science. This compound has garnered attention due to its unique structural features and promising applications. In this article, we will delve into its chemical structure, synthesis methods, and recent advancements in its utilization.

2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide is a pyridine derivative with a sulfonamide group at the 5-position. The presence of a difluoromethyl group at the 2-position and an iodo substituent at the 6-position introduces unique electronic and steric properties to the molecule. These features make it an attractive candidate for various chemical reactions and biological assays. Recent studies have highlighted its role in drug discovery, particularly in the development of kinase inhibitors and other bioactive compounds.

The synthesis of 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. One of the most efficient methods involves nucleophilic substitution reactions, where the iodo group is introduced via a Sandmeyer-type reaction. The methoxy group at the 3-position is introduced through O-methylation, while the difluoromethyl group is added using a fluorination reaction.

Recent research has focused on optimizing the synthesis of 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide to enhance its scalability and cost-effectiveness. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality. This advancement has opened new avenues for large-scale production of this compound for pharmaceutical applications.

In terms of applications, 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide has shown promise in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, making them prime targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. The sulfonamide group in this compound plays a crucial role in binding to kinase active sites, thereby inhibiting their activity. Preclinical studies have demonstrated potent inhibitory effects against several kinases, including Aurora kinases and Src family kinases.

Beyond pharmaceutical applications, 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide has also been explored for its potential in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent experiments have shown that this compound can be incorporated into thin-film transistors (TFTs), exhibiting excellent charge transport properties.

The structural versatility of 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide allows for further functionalization to tailor its properties for specific applications. For example, researchers have investigated the replacement of the iodo group with other halogens or functional groups to study their impact on biological activity and electronic properties. These modifications have led to the discovery of novel analogs with enhanced bioavailability and efficacy.

In conclusion, 2-(Difluoromethyl)-6-iodo-3-methoxypyridine-5-sulfonamide (CAS No. 1805546-24-X) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation.